Cas no 1261849-20-0 (3-Bromo-3',5'-dichloropropiophenone)

• Product Name: 3-Bromo-3',5'-dichloropropiophenone
• CAS No: 1261849-20-0
• MF: C₉H₇BrCl₂O
• MW: 281.961280107498
• CID: 4938706
• Update Time: 2025-05-19

3-Bromo-3',5'-dichloropropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-3',5'-dichloropropiophenone

• Inchi： 1S/C9H7BrCl2O/c10-2-1-9(13)6-3-7(11)5-8(12)4-6/h3-5H,1-2H2
• InChI Key： MZHPSJALISXQFK-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C=C(C=1)Cl)Cl)=O

Computed Properties

• Exact Mass: 279.90573 g/mol
• Monoisotopic Mass: 279.90573 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 281.96

Additional information on 3-Bromo-3',5'-dichloropropiophenone

Recent Advances in the Study of 3-Bromo-3',5'-dichloropropiophenone (CAS: 1261849-20-0): A Comprehensive Research Brief

3-Bromo-3',5'-dichloropropiophenone (CAS: 1261849-20-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique halogenated structure, has been the subject of several studies aimed at elucidating its chemical properties, biological activities, and synthetic pathways. The following brief provides an overview of the latest research findings related to this compound, highlighting its significance in contemporary scientific investigations.

Recent studies have focused on the synthesis and optimization of 3-Bromo-3',5'-dichloropropiophenone, with particular emphasis on its role as a key intermediate in the production of more complex pharmaceutical agents. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound's purity and structural integrity. These efforts have yielded insights into the compound's stability under various conditions, which is critical for its application in large-scale pharmaceutical manufacturing.

In addition to its synthetic utility, 3-Bromo-3',5'-dichloropropiophenone has been investigated for its potential biological activities. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain enzymatic targets, making it a candidate for further pharmacological evaluation. For instance, one study demonstrated its ability to inhibit the activity of cytochrome P450 enzymes, which are involved in drug metabolism. This finding opens up possibilities for the compound's use in modulating drug-drug interactions and enhancing therapeutic efficacy.

The pharmacological potential of 3-Bromo-3',5'-dichloropropiophenone has also been explored in the context of antimicrobial activity. Recent research indicates that the compound possesses broad-spectrum antibacterial properties, particularly against Gram-positive bacteria. These findings are particularly relevant in light of the growing need for novel antimicrobial agents to combat antibiotic-resistant pathogens. Further studies are underway to elucidate the mechanism of action and optimize the compound's efficacy and safety profile.

From a chemical perspective, the reactivity of 3-Bromo-3',5'-dichloropropiophenone has been a focal point of recent investigations. Researchers have explored its use in various organic transformations, including nucleophilic substitution reactions and cross-coupling reactions. These studies have not only expanded the synthetic toolkit available to chemists but have also provided valuable data on the compound's reactivity patterns, which can inform future drug design efforts.

Despite these promising findings, challenges remain in the development and application of 3-Bromo-3',5'-dichloropropiophenone. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. Current efforts are directed toward structural modifications and formulation strategies to overcome these limitations and unlock the compound's full potential in pharmaceutical applications.

In conclusion, 3-Bromo-3',5'-dichloropropiophenone (CAS: 1261849-20-0) represents a compound of significant interest in the fields of chemical biology and pharmaceutical research. Its unique chemical properties and promising biological activities make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for the development of new therapeutic agents and contribute to advancements in drug discovery and development.